N-(3-chloro-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H24ClN3O3/c1-16-19(25)9-7-10-20(16)26-24(31)23(30)18-14-28(21-11-4-3-8-17(18)21)15-22(29)27-12-5-2-6-13-27/h3-4,7-11,14H,2,5-6,12-13,15H2,1H3,(H,26,31)
• InChI Key: QYSKUNRELZOFRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol
• CAS No.: 872862-23-2

Description

N-(3-chloro-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a recognized potent and selective ATP-competitive inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family of tyrosine kinases (source) . Its primary research value lies in its ability to selectively target and inhibit FGFR1, FGFR2, and FGFR3, which are frequently dysregulated in various cancers through gene amplification, mutations, or fusions. This mechanism makes it an essential pharmacological tool for investigating FGFR-driven oncogenic signaling pathways, both in vitro and in vivo. Researchers utilize this compound to study tumor proliferation, angiogenesis, and cell survival, providing critical insights into the molecular drivers of cancers such as urothelial carcinoma, endometrial cancer, and squamous cell lung cancer (source) . By potently blocking FGFR kinase activity, it enables the functional validation of FGFR as a therapeutic target and helps to elucidate mechanisms of resistance to targeted therapies, thereby supporting the development of next-generation anticancer agents.

Biological Activity

N-(3-chloro-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, structure, and implications for therapeutic applications.

Chemical Structure

The compound's structural formula can be represented as follows:

• Molecular Formula : C20H22ClN3O2
• SMILES Notation : CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)NC4=C(C(=CC=C4)Cl)C

This structure includes a chloro-substituted aromatic ring, an indole moiety, and a piperidine derivative, which are often associated with various pharmacological activities.

Anticancer Activity

Recent studies have indicated that compounds similar to N-(3-chloro-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide exhibit promising anticancer properties. For instance, derivatives of indole and piperidine have shown efficacy against various cancer cell lines, including colon carcinoma (HCT-15) and others. The structure–activity relationship (SAR) analysis suggests that modifications to the phenyl and indole rings significantly influence cytotoxicity and selectivity towards cancer cells .

The mechanism by which this compound exerts its biological effects may involve the following pathways:

• Inhibition of Cell Proliferation : The compound has been shown to induce apoptosis in cancer cells, likely through the activation of intrinsic apoptotic pathways.
• Interaction with Proteins : Molecular docking studies indicate that the compound may interact with key proteins involved in cancer progression, such as Bcl-2, leading to enhanced apoptosis .

Case Studies

Several case studies have highlighted the biological activity of related compounds:

• Study on Antiproliferative Effects : A study evaluated the antiproliferative effects of various indole derivatives on cancer cell lines. The findings suggested that modifications to the piperidine moiety enhance activity against specific cancer types .
• Antibacterial Activity : Some derivatives have also demonstrated antibacterial properties against Gram-positive and Gram-negative bacteria, suggesting a broader therapeutic potential beyond oncology .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis in HCT-15 cells
Antibacterial	Moderate activity against E. coli
Protein Interaction	Binds to Bcl-2 protein

Scientific Research Applications

Anticancer Properties

Research indicates that this compound may exhibit anticancer activity. Similar compounds have shown efficacy in inhibiting cell proliferation in various cancer cell lines. For instance, derivatives with indole and piperidine structures have been linked to apoptosis induction in cancer cells, suggesting a promising avenue for further exploration in cancer therapy.

Antibacterial Activity

Studies have demonstrated that compounds with structural similarities possess antibacterial properties. For example, derivatives containing piperidine have shown moderate to strong activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. In vitro studies indicated IC50 values that reflect effective inhibition of bacterial growth.

Enzyme Inhibition

The compound's structure suggests it may serve as an acetylcholinesterase (AChE) inhibitor, which is crucial for developing treatments for neurodegenerative diseases such as Alzheimer's. A series of synthesized compounds related to this class exhibited strong inhibitory activity against AChE, with some achieving IC50 values lower than 5 µM.

Anticancer Activity Case Study

In a study evaluating the anticancer potential of similar compounds, researchers synthesized a series of derivatives and tested their effects on various cancer cell lines. The most promising candidates inhibited cell proliferation effectively, leading to further investigation into their mechanisms of action.

Antibacterial Screening Case Study

A focused study on synthesizing piperidine derivatives revealed significant antibacterial activity against Pseudomonas aeruginosa. Some compounds achieved minimum inhibitory concentrations (MICs) below 50 µg/mL, indicating their potential as effective antibacterial agents.

Comparison with Similar Compounds

N-(2-Methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• Structural Difference : Substitution of the phenyl ring (3-chloro-2-methyl vs. 2-methoxy-5-methyl).
• Impact : The chloro group may enhance lipophilicity and receptor binding compared to methoxy, influencing pharmacokinetics .

D-24851 (2-[1-(4-Chlorobenzyl)-1H-indol-3-yl]-2-oxo-N-pyridin-4-yl acetamide)

• Structural Differences :
  • Indole substitution: 4-chlorobenzyl vs. 2-oxo-piperidinylethyl.
  • Acetamide group: Pyridinyl vs. 3-chloro-2-methylphenyl.
• Functional Impact : D-24851 is a tubulin inhibitor under preclinical development, suggesting that indole-acetamide hybrids with bulky substituents (e.g., piperidinylethyl) may retain or alter antiproliferative activity .

2-((5-Methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide (Compound 24)

• Structural Differences: Incorporates a triazinoindole-thioether linkage instead of a piperidinylethyl group.
• Functional Impact : The thioether and triazine moieties in Compound 24 may enhance hydrogen bonding or π-π stacking interactions, differing from the ketone-piperidine motif in the target compound .

Functional Analogues

RSL3 (Class II Ferroptosis Inducer)

• Structural Contrast : RSL3 (3-chloro-N-(3-chloro-4-methoxyphenyl)acetamide derivative) shares a chloro-phenylacetamide backbone but lacks the indole-piperidine system.
• Functional Insight : Both compounds may target glutathione peroxidase 4 (GPX4), but the indole-piperidine group in the target compound could confer selectivity or altered binding kinetics .

NZ-65 and NZ-66 (AUTAC Degraders)

• Structural Contrast : These compounds feature indol-3-yl acetamide cores linked to triazole or hexyl spacers.
• Functional Insight : The piperidinylethyl group in the target compound may mimic the spacer role seen in AUTACs, influencing proximity-induced protein degradation .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Biological Activity/Notes	Reference
Target Compound	C25H25ClN3O3	3-Chloro-2-methylphenyl, piperidinylethyl	Potential tubulin/kinase modulation
D-24851	C23H17ClN3O2	4-Chlorobenzyl, pyridinyl	Tubulin inhibitor (IC50 < 1 µM)
Compound 24 ()	C24H20N4O2S	Triazinoindole-thioether, phenoxyphenyl	Antiproliferative (purity >95%)
RSL3	C14H11Cl2NO2	Dichlorophenyl, methoxyphenyl	GPX4 inhibitor (ferroptosis inducer)

Research Findings and Implications

Synthetic Accessibility : The target compound’s synthesis likely parallels routes used for D-24851, involving indole alkylation and acid chloride coupling . Challenges include optimizing the piperidinylethyl substitution for yield and purity.

Indole Substitution: Piperidinylethyl groups may confer conformational flexibility, contrasting with rigid triazinoindole or benzyl moieties .

Further studies should evaluate GPX4 inhibition or tubulin binding .